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Compound of Interest

Compound Name: Amino-PEG10-acid

Cat. No.: B3247408

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Amino-PEG10-acid, a heterobifunctional linker critical in the development of advanced
therapeutics such as Proteolysis Targeting Chimeras (PROTACSs) and Antibody-Drug
Conjugates (ADCs). Adherence to the protocols and safety measures outlined in this document
IS essential for ensuring a safe laboratory environment and the integrity of experimental
outcomes.

Chemical and Physical Properties

Amino-PEG10-acid is a polyethylene glycol (PEG) derivative featuring a terminal primary
amine and a carboxylic acid group, separated by a 10-unit PEG spacer. This structure imparts
hydrophilicity, making it a valuable tool for improving the solubility and pharmacokinetic
properties of conjugated molecules.[1][2]
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Property Data Source(s)

Chemical Formula C23H47NO12 --INVALID-LINK--[3]

Molecular Weight 529.62 g/mol --INVALID-LINK--[3]
--INVALID-LINK--, --INVALID-

CAS Number 196936-04-6, 2170987-85-4
LINK--[4]

Physical Form White solid --INVALID-LINK--

. Soluble in MeOH, DMF, and
Solubility --INVALID-LINK--

DMSO

Hazard Identification and Safety Precautions

While a complete, official Safety Data Sheet (SDS) for Amino-PEG10-acid is not consistently
available across all suppliers, information from related compounds and supplier data provides
guidance on potential hazards. The primary hazards are associated with skin and eye irritation,
and potential respiratory tract irritation from dust.

A Safety Data Sheet for the related compound Amino-PEG10-amine indicates that it is harmful
if swallowed and very toxic to aquatic life. Given the structural similarity, it is prudent to handle
Amino-PEG10-acid with similar precautions.

GHS Hazard Statements (based on related compounds):
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Amino-PEG10-

acid.

PPE

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Nitrile or other appropriate chemical-resistant
gloves. Inspect gloves for integrity before and

during use.

Body Protection

A lab coat should be worn at all times. For larger

guantities, consider a chemical-resistant apron.

Respiratory

Use in a well-ventilated area. If dust is
generated, a NIOSH-approved respirator may

be necessary.

Handling, Storage, and Disposal

Handling

e Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of dust.

e Avoid contact with skin and eyes.

e Use non-sparking tools and minimize dust generation.

» Wash hands thoroughly after handling.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e Recommended long-term storage is at -20°C.
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o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Disposal

Dispose of waste in accordance with local, state, and federal regulations. Due to the potential
for aquatic toxicity, avoid release to the environment.

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the affected area with soap
. and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocols and Applications

Amino-PEG10-acid is a key linker in the synthesis of PROTACSs. The following section outlines
a generalized experimental workflow for its use in this application.

General PROTAC Synthesis Workflow

The synthesis of a PROTAC using a PEG linker like Amino-PEG10-acid typically involves a
multi-step process. The bifunctional nature of the linker allows for the sequential conjugation of
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a ligand for the protein of interest (POI) and a ligand for an E3 ubiquitin ligase.

Step 1: Activation of Carboxylic Acid

Activating Agent
(e.g., HATU, EDC)

MG /\ctivated PEG Linker

Amino-PEG10-acid
Amide Bond Formation

Step 2: Conjugation to First Ligand
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Step 4: Purification

Step 3: Conjugation to Second Ligand

Chromatography
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(with carboxylic acid) Final PROTAC Molecule H—#-Neil.CRZ o) o) Purified PROTAC

Click to download full resolution via product page

A generalized workflow for the synthesis of a PROTAC molecule using Amino-PEG10-acid.

Signaling Pathway of PROTAC Action

Once synthesized, the PROTAC molecule facilitates the degradation of a target protein by
hijacking the cell's ubiquitin-proteasome system.
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Ternary Complex Formation
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The mechanism of action for a PROTAC, leading to targeted protein degradation.

Conclusion

Amino-PEG10-acid is a versatile and valuable tool in modern drug discovery and
development. Its hydrophilic properties and bifunctional nature make it an ideal linker for
creating complex bioconjugates. However, its safe use requires a thorough understanding of its
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potential hazards and the implementation of appropriate safety protocols. By following the
guidelines outlined in this technical guide, researchers can minimize risks and effectively utilize
Amino-PEG10-acid in their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3247408#amino-pegl0-acid-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3247408?utm_src=pdf-body
https://www.benchchem.com/product/b3247408?utm_src=pdf-custom-synthesis
https://axispharm.com/product/amino-peg24-acid/
https://broadpharm.com/product/bp-21910
https://conju-probe.com/product/amino-peg10-acid/
https://www.aaronchem.com/sds/196936-04-6.pdf
https://www.benchchem.com/product/b3247408#amino-peg10-acid-safety-and-handling
https://www.benchchem.com/product/b3247408#amino-peg10-acid-safety-and-handling
https://www.benchchem.com/product/b3247408#amino-peg10-acid-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3247408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3247408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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